1-{1-[(4-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. A common intermediate, 1-[(4-chlorophenyl)(phenyl)methyl]-piperazine , is prepared from (4-chlorophenyl)(phenyl)methanone in three steps with excellent yields. The reactions proceed smoothly, resulting in the isolation of the desired product .
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Crystal Structure Analysis
- The compound has been utilized in the synthesis of various derivatives with specific crystal structures. For example, similar compounds have been synthesized and characterized using NMR, IR, MS spectra, and X-ray diffraction crystallography, highlighting its utility in studying molecular conformation and packing interactions (Dong & Huo, 2009).
Antifungal and Antimicrobial Applications
- Derivatives of this compound have shown promising antifungal and antimicrobial activities. For instance, certain triazole derivatives have been evaluated for their in vitro antifungal activity against various Candida strains, indicating potential applications in developing new antimicrobial agents (Lima-Neto et al., 2012).
Potential in Antiviral Research
- The compound's derivatives have also been explored for antiviral applications, particularly in the context of COVID-19. For example, certain 1,2,3-triazole hybrids have been synthesized and evaluated for their potential inhibitory activity against the COVID-19 main protease, suggesting a role in developing new antiviral drugs (Rashdan et al., 2021).
Applications in Corrosion Inhibition
- Photo-cross-linkable polymers derived from this compound have been synthesized and evaluated as corrosion inhibitors for mild steel in hydrochloric acid medium. This highlights its potential application in materials science, particularly in the context of preventing metal corrosion (Baskar et al., 2014).
Enzyme Inhibition Studies
- Some novel heterocyclic compounds derived from similar triazole-based structures have been synthesized and investigated for their enzyme inhibition properties, such as lipase and α-glucosidase inhibition. This demonstrates its potential use in biochemical and pharmacological research related to enzyme activity (Bekircan et al., 2015).
Mechanism of Action
Target of Action
Compounds with similar structures, such as triazole derivatives, have been found to bind with a variety of enzymes and receptors in biological systems . They exhibit a broad spectrum of therapeutic activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Mode of Action
Triazole derivatives, which share a similar structure, are known to interact with their targets and cause changes that result in their various biological activities . For instance, some triazole derivatives have been found to inhibit the growth of certain bacteria and fungi, making them effective antimicrobial agents .
Biochemical Pathways
It’s known that triazole derivatives can affect a variety of biochemical pathways due to their ability to bind to multiple receptors and enzymes . This allows them to exhibit a wide range of biological activities.
Pharmacokinetics
It’s known that the lipophilic or hydrophilic parts of the molecule can modify the pharmacologic profile as well as the pharmacokinetics of the compounds .
Result of Action
Based on the known activities of similar compounds, it can be inferred that this compound may have potential therapeutic effects such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Properties
IUPAC Name |
1-[1-[(4-chlorophenyl)methyl]triazol-4-yl]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3O/c1-8(16)11-7-15(14-13-11)6-9-2-4-10(12)5-3-9/h2-5,7-8,16H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXWXFSDBNAYILL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=N1)CC2=CC=C(C=C2)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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